Cas no 1699584-19-4 (5-methyl-1-oxaspiro2.3hexane)

• Product Name: 5-methyl-1-oxaspiro2.3hexane
• CAS No: 1699584-19-4
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD30335487
• CID: 5616796
• PubChem ID: 53772109
• Update Time: 2025-06-03

5-methyl-1-oxaspiro2.3hexane Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-oxaspiro[2.3]hexane
• 1-Oxaspiro[2.3]hexane, 5-methyl-
• EN300-3177914
• 1699584-19-4
• 5-methyl-1-oxaspiro2.3hexane

• MDL： MFCD30335487
• Inchi： 1S/C6H10O/c1-5-2-6(3-5)4-7-6/h5H,2-4H2,1H3
• InChI Key： DPIPTOTXJZDYGJ-UHFFFAOYSA-N
• SMILES： O1CC21CC(C)C2

Computed Properties

• Exact Mass: 98.073164938g/mol
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 92.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 112.5±8.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 5-methyl-1-oxaspiro2.3hexane

5-Methyl-1-Oxaspiro[2.3]Hexane: A Comprehensive Overview

5-Methyl-1-Oxaspiro[2.3]Hexane, also known by its CAS number CAS 1699584-19-4, is a unique organic compound that has garnered significant attention in recent years due to its intriguing chemical properties and potential applications in various fields. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically oxygen in this case. The structure of 5-Methyl-1-Oxaspiro[2.3]Hexane consists of a six-membered ring system with a methyl group attached at the fifth position, making it a derivative of oxaspirohexane.

The synthesis of 5-Methyl-1-Oxaspiro[2.3]Hexane involves a multi-step process that typically begins with the preparation of a suitable precursor. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for synthesizing this compound. For instance, the use of catalytic asymmetric synthesis has been explored to enhance the yield and purity of the product, which is crucial for its application in pharmaceuticals and other high-purity industries.

One of the most notable features of 5-Methyl-1-Oxaspiro[2.3]Hexane is its ability to form stable complexes with various metal ions. This property has led to its investigation as a potential ligand in coordination chemistry and catalysis. Recent studies have demonstrated that this compound can act as a versatile ligand, facilitating the formation of metal complexes with unique electronic and magnetic properties. These findings have opened up new avenues for its application in areas such as homogeneous catalysis and materials science.

In addition to its role in coordination chemistry, 5-Methyl-1-Oxaspiro[2.3]Hexane has also been studied for its potential in drug delivery systems. The compound's ability to form stable inclusion complexes with hydrophobic drugs has been exploited to enhance drug solubility and bioavailability. For example, researchers have reported the successful encapsulation of poorly water-soluble drugs within the cavity of this spiro compound, leading to improved pharmacokinetic profiles.

The molecular structure of 5-Methyl-1-Oxaspiro[2.3]Hexane plays a critical role in determining its physical and chemical properties. The presence of the oxygen atom in the spiro position introduces significant strain into the molecule, which affects its reactivity and stability. Recent computational studies have provided insights into the electronic structure and bonding characteristics of this compound, shedding light on its reactivity towards various chemical transformations.

The application of CAS 1699584-19-4 extends beyond traditional chemical synthesis and catalysis. It has also found use in polymer science, where it serves as a building block for constructing novel polymeric materials with tailored properties. For instance, researchers have utilized this compound as a monomer in step-growth polymerization reactions to produce high-performance polymers with applications in advanced materials and coatings.

In conclusion, 5-Methyl-1-Oxaspiro[2.3]Hexane, or CAS 1699584-19-4, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in fields such as coordination chemistry, catalysis, drug delivery, and polymer science. As ongoing research continues to uncover new aspects of this compound's behavior and utility, it is likely to play an increasingly important role in both academic and industrial settings.